Cas no 3478-91-9 (N,n-dimethyl-2-(2-nitrophenyl)ethanamine)

• Product Name: N,n-dimethyl-2-(2-nitrophenyl)ethanamine
• CAS No: 3478-91-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1466579
• PubChem ID: 220538
• Update Time: 2025-04-20

N,n-dimethyl-2-(2-nitrophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N,n-dimethyl-2-(2-nitrophenyl)ethanamine
• dimethyl-(2-nitro-phenethyl)-amine
• AR-1K2272
• SureCN7262800
• N,N-dimethyl-2-(2-nitrophenyl)ethylamine
• N,N-dimethyl-2-nitrophenethyl amine
• Dimethyl-(2-nitro-phenaethyl)-amin
• AC1Q205H
• NSC3441
• AC1L58Y5
• 2-Nitro-1-&lt
• 2-dimethylamino-aethyl&gt
• -benzol
• AG-F-19387
• CTK4H3035
• dimethyl-(2-nitro-phenethyl)-amine; AR-1K2272; SureCN7262800; N,N-dimethyl-2-(2-nitrophenyl)ethylamine; N,N-dimethyl-2-nitrophenethyl amine; Dimethyl-(2-nitro-phenaethyl)-amin; AC1Q205H; NSC3441; AC1L58Y5; 2-Nitro-1-< 2-dimethylamino-aethyl> -benzol; AG-F-19387; CTK4H3035;
• DTXSID70277661
• DS-002076
• Benzeneethanamine, N,N-dimethyl-2-nitro-
• SCHEMBL7262800
• NSC-3441
• 3478-91-9

• Inchi： 1S/C10H14N2O2/c1-11(2)8-7-9-5-3-4-6-10(9)12(13)14/h3-6H,7-8H2,1-2H3
• InChI Key： YHUXQYOPOBJOGI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CCN(C)C)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 46.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes